Cas no 769937-40-8 (2,4-difluoro-3-(trifluoromethyl)phenylboronic acid)

• Product Name: 2,4-difluoro-3-(trifluoromethyl)phenylboronic acid
• CAS No: 769937-40-8
• MF: C₇H₄BF₅O₂
• MW: 225.908479690552
• MDL: MFCD21340321
• CID: 2129121
• PubChem ID: 59643837
• Update Time: 2025-11-02

2,4-difluoro-3-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-3-(trifluoromethyl)phenylboronic acid
• SY339236
• DA-16946
• [2,4-Difluoro-3-(trifluoromethyl)phenyl]boronicacid
• CS-0177315
• UKIVSWMRVQEICY-UHFFFAOYSA-N
• G67066
• [2,4-Difluoro-3-(trifluoromethyl)phenyl]boronic acid
• SCHEMBL3446956
• (2,4-Difluoro-3-(trifluoromethyl)phenyl)boronic acid
• 769937-40-8
• MFCD21340321
• [2,4-Difluoro-3-(trifluoromethyl)phenyl]boronic acid, 98%
• 873-536-3

• MDL： MFCD21340321
• Inchi： 1S/C7H4BF5O2/c9-4-2-1-3(8(14)15)6(10)5(4)7(11,12)13/h1-2,14-15H
• InChI Key： UKIVSWMRVQEICY-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=CC=C(C=1C(F)(F)F)F

Computed Properties

• Exact Mass: 226.0224503g/mol
• Monoisotopic Mass: 226.0224503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,4-difluoro-3-(trifluoromethyl)phenylboronic acid

Professional Introduction to 2,4-Difluoro-3-(Trifluoromethyl)Phenylboronic Acid (CAS No. 769937-40-8)

2,4-difluoro-3-(trifluoromethyl)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 769937-40-8, is characterized by its unique structural features, which include two fluorine atoms at the 2- and 4-positions of the phenyl ring and a trifluoromethyl group at the 3-position. These substituents contribute to its distinct chemical properties, making it a valuable intermediate in various synthetic applications.

The significance of 2,4-difluoro-3-(trifluoromethyl)phenylboronic acid lies in its utility as a building block in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling process. This reaction is widely employed in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The boronic acid functionality in this compound facilitates its participation in such transformations, enabling the formation of carbon-carbon bonds with high selectivity and efficiency.

In recent years, there has been a surge in research focused on the development of novel boronic acid derivatives for their potential applications in drug discovery. The presence of fluorine atoms and a trifluoromethyl group in 2,4-difluoro-3-(trifluoromethyl)phenylboronic acid imparts specific electronic and steric properties that can influence the reactivity and binding affinity of the resulting compounds. These features make it an attractive candidate for designing molecules with enhanced biological activity.

One of the most compelling aspects of this compound is its role in the synthesis of targeted therapeutics. For instance, researchers have utilized derivatives of 2,4-difluoro-3-(trifluoromethyl)phenylboronic acid to develop inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The ability to fine-tune the structure through fluorination strategies allows for the optimization of pharmacokinetic profiles, including solubility, metabolic stability, and target specificity.

The incorporation of fluorine atoms into pharmaceutical candidates is a well-established strategy to improve their pharmacological properties. Fluorine can modulate lipophilicity, metabolic stability, and binding interactions with biological targets. In the context of 2,4-difluoro-3-(trifluoromethyl)phenylboronic acid, these effects are particularly pronounced due to the electron-withdrawing nature of both fluorine and trifluoromethyl groups. This results in a molecule with enhanced binding affinity and resistance to degradation by metabolic enzymes.

Recent advancements in computational chemistry have further highlighted the potential of 2,4-difluoro-3-(trifluoromethyl)phenylboronic acid as a key intermediate. Molecular modeling studies have demonstrated that modifications to its structure can lead to compounds with improved efficacy and reduced side effects. These insights are being leveraged to design next-generation drugs with tailored properties for therapeutic applications.

The synthetic utility of this compound extends beyond pharmaceuticals into other areas such as materials science. For example, fluorinated boronic acids are being explored as precursors for organic electronic materials, including organic light-emitting diodes (OLEDs) and photovoltaic devices. The unique electronic properties conferred by fluorine substitution make these materials attractive for applications requiring high charge carrier mobility and stability.

In conclusion, 2,4-difluoro-3-(trifluoromethyl)phenylboronic acid (CAS No. 769937-40-8) represents a versatile and highly functional compound with broad applications across multiple scientific disciplines. Its role in facilitating cross-coupling reactions, its potential as a scaffold for drug discovery, and its utility in advanced materials underscore its importance in modern chemistry. As research continues to uncover new applications for this compound, its significance is expected to grow further.